Cas no 1710694-96-4 (2-methanesulfonylcyclopropane-1-carboxylic acid)

• Product Name: 2-methanesulfonylcyclopropane-1-carboxylic acid
• CAS No: 1710694-96-4
• MF: C₅H₈O₄S
• MW: 164.179620742798
• MDL: MFCD26527658
• CID: 5191473
• Update Time: 2025-06-09

2-methanesulfonylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• WABBKFYNHUSFJF-UHFFFAOYSA-N
• 2-methanesulfonylcyclopropane-1-carboxylic acid

• MDL： MFCD26527658
• Inchi： 1S/C5H8O4S/c1-10(8,9)4-2-3(4)5(6)7/h3-4H,2H2,1H3,(H,6,7)
• InChI Key： WABBKFYNHUSFJF-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC1S(C)(=O)=O

Additional information on 2-methanesulfonylcyclopropane-1-carboxylic acid

Comprehensive Overview of 2-Methanesulfonylcyclopropane-1-carboxylic Acid (CAS No. 1710694-96-4): Properties, Applications, and Industry Insights

2-Methanesulfonylcyclopropane-1-carboxylic acid (CAS 1710694-96-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The cyclopropane ring, combined with methanesulfonyl and carboxylic acid functional groups, makes this molecule a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and modulating metabolic pathways.

The compound’s molecular stability and reactivity have made it a subject of interest in medicinal chemistry. Recent studies highlight its role in developing small-molecule inhibitors, a hot topic in oncology and inflammation research. With the rise of AI-driven drug design, computational tools are being employed to predict the interactions of 2-methanesulfonylcyclopropane-1-carboxylic acid with biological targets, aligning with the industry’s shift toward precision medicine.

From a synthetic perspective, the carboxylic acid moiety allows for further derivatization, enabling the creation of amide or ester derivatives. This flexibility is critical for optimizing drug-like properties, such as solubility and bioavailability. The methanesulfonyl group also contributes to enhanced electrophilicity, facilitating nucleophilic substitution reactions—a key advantage in peptide coupling and cross-coupling reactions.

Environmental and green chemistry considerations are shaping the demand for sustainable synthesis routes for CAS 1710694-96-4. Companies are investing in catalytic methods to reduce waste and energy consumption, addressing the growing focus on ESG (Environmental, Social, and Governance) metrics in the chemical industry. Regulatory compliance, particularly REACH and FDA guidelines, further underscores the need for high-purity batches of this compound.

In the agrochemical sector, 2-methanesulfonylcyclopropane-1-carboxylic acid is explored as a building block for herbicides and plant growth regulators. Its structural motif mimics natural cyclopropanoid compounds, which are known to influence plant physiology. This aligns with the global push for sustainable agriculture and reduced reliance on traditional pesticides.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing CAS 1710694-96-4, ensuring batch-to-batch consistency. Quality control is paramount, as impurities can affect downstream applications. Suppliers often provide certificates of analysis (CoA) to meet the stringent requirements of GMP manufacturing.

Market trends indicate rising demand for high-value intermediates like 2-methanesulfonylcyclopropane-1-carboxylic acid, driven by contract research organizations (CROs) and custom synthesis services. The compound’s patent landscape is another area of interest, with academic and industrial entities filing applications for novel derivatives and synthetic methods.

In summary, 2-methanesulfonylcyclopropane-1-carboxylic acid (CAS 1710694-96-4) exemplifies the intersection of chemical innovation and practical applications. Its relevance in drug discovery, agrochemicals, and material science positions it as a compound to watch in the evolving landscape of specialty chemicals.